ALK5
  • Vactosertib Hydrochloride
    Vactosertib Hydrochloride
    • Cat. No.:
    • B607394
    • CAS No.:
    • Molecular Formula:
    • C22H19ClFN7
    • Molecular Weight:
    • 435.9 g/mol
    Description
    EW-7197 Hydrochloride is a highly potent, selective, and orally bioavailable inhibitor of TGF-β type 1 receptor kinase.
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  • Vactosertib
    Vactosertib
    • Cat. No.:
    • B612291
    • CAS No.:
    • 1352608-82-2
    • Molecular Formula:
    • C22H18FN7
    • Molecular Weight:
    • 399.4 g/mol
    Description
    Vactosertib is under investigation in clinical trial NCT03724851 (Vactosertib in Combination With Pembrolizumab in Metastatic Colorectal or Gastric Cancer).
    Vactosertib is an orally bioavailable inhibitor of ...
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  • AZ12799734
    AZ12799734
    • Cat. No.:
    • B1665893
    • CAS No.:
    • 1117684-36-2
    • Molecular Formula:
    • C18H18N4O3S
    • Molecular Weight:
    • 370.4 g/mol
    Description
    AZ 12799734 is a TGF-βRI inhibitor.
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  • A-83-01
    A-83-01
    • Cat. No.:
    • B1684685
    • CAS No.:
    • 909910-43-6
    • Molecular Formula:
    • C25H19N5S
    • Molecular Weight:
    • 421.5 g/mol
    Description
    an ALK-5 inhibitor;  structure in first source
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  • SB-431542
    SB-431542
    • Cat. No.:
    • B1684706
    • CAS No.:
    • 301836-41-9
    • Molecular Formula:
    • C22H16N4O3
    • Molecular Weight:
    • 384.4 g/mol
    Description
    SB 431542 is a member of the class of benzamides that is 4-(imidazol-2-yl)benzamide carrying additional 1,3-benzodioxol-5-yl and pyridin-2-yl substituents at positions 4 and 5 respectively on the imidazole ring....
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  • IN-1130
    IN-1130
    • Cat. No.:
    • B8064691
    • CAS No.:
    • 940003-47-4
    • Molecular Formula:
    • C25H20N6O
    • Molecular Weight:
    • 420.5 g/mol
    Description
    IN-1130 is a useful research compound. Its molecular formula is C25H20N6O and its molecular weight is 420.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality IN-1130 suitable for many research...
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  • EW-7195
    EW-7195
    • Cat. No.:
    • B10830266
    • CAS No.:
    • Molecular Formula:
    • C23H18N8
    • Molecular Weight:
    • 406.4 g/mol
    Description
    EW-7195 is a useful research compound. Its molecular formula is C23H18N8 and its molecular weight is 406.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality EW-7195 suitable for many research ...
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  • J-1149
    J-1149
    • Cat. No.:
    • B12362954
    • CAS No.:
    • Molecular Formula:
    • C25H24N8O
    • Molecular Weight:
    • 452.5 g/mol
    Description
    J-1149 is a useful research compound. Its molecular formula is C25H24N8O and its molecular weight is 452.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality J-1149 suitable for many research a...
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  • LDN-214117
    LDN-214117
    • Cat. No.:
    • B15543348
    • CAS No.:
    • Molecular Formula:
    • C25H29N3O3
    • Molecular Weight:
    • 419.5 g/mol
    Description
    LDN-214117 is a useful research compound. Its molecular formula is C25H29N3O3 and its molecular weight is 419.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality LDN-214117 suitable for many r...
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  • EW-7195
    EW-7195
    • Cat. No.:
    • B15613389
    • CAS No.:
    • Molecular Formula:
    • C23H18N8
    • Molecular Weight:
    • 406.4 g/mol
    Description
    EW-7195 is a useful research compound. Its molecular formula is C23H18N8 and its molecular weight is 406.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality EW-7195 suitable for many research ...
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